Cas no 15295-72-4 (Acetic acid, (2-naphthalenylsulfonyl)-)

• Product Name: Acetic acid, (2-naphthalenylsulfonyl)-
• CAS No: 15295-72-4
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 1326579
• PubChem ID: 515138
• Update Time: 2025-04-20

Acetic acid, (2-naphthalenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-naphthalenylsulfonyl)-
• 15295-72-4
• DTXSID201288277
• (2-Naphthylsulfonyl)acetic acid
• CHEMBL174983
• SCHEMBL14029051
• BDBM50137913
• (Naphthalene-2-sulfonyl)-acetic acid
• MLS-0291966.0001
• CBDivE_005792
• 2-(2-naphthylsulfonyl)acetic acid
• 2-naphthalen-2-ylsulfonylacetic acid
• AKOS008967823
• 2-(2-Naphthalenylsulfonyl)acetic acid

• Inchi： 1S/C12H10O4S/c13-12(14)8-17(15,16)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,13,14)
• InChI Key： MKHDCRVCMRBIRI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44